Cas no 1289059-18-2 (1-Methyl-5-nitro-1H-indazole-3-carbaldehyde)

• Product Name: 1-Methyl-5-nitro-1H-indazole-3-carbaldehyde
• CAS No: 1289059-18-2
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 4820944
• Update Time: 2025-08-05

1-Methyl-5-nitro-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-nitro-1H-indazole-3-carbaldehyde

• Inchi： 1S/C9H7N3O3/c1-11-9-3-2-6(12(14)15)4-7(9)8(5-13)10-11/h2-5H,1H3
• InChI Key： KMSDSDJYNLGQOT-UHFFFAOYSA-N
• SMILES： O=CC1C2C=C(C=CC=2N(C)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 1.2
• Topological Polar Surface Area: 80.7

Additional information on 1-Methyl-5-nitro-1H-indazole-3-carbaldehyde

Introduction to 1-Methyl-5-Nitro-1H-Indazole-3-Carbaldehyde (CAS No. 1289059-18-2)

1-Methyl-5-nitro-1H-indazole-3-carbaldehyde, also known by its CAS registry number CAS No. 1289059-18-2, is a heterocyclic compound with a unique structure that combines an indazole ring system with a nitro group and a carbaldehyde substituent. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The indazole moiety, which is a bicyclic structure consisting of a benzene ring fused with an imidazole ring, is known for its versatility in organic synthesis and its ability to participate in diverse chemical reactions.

The presence of the nitro group at the 5-position of the indazole ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes 1-methyl-5-nitro derivatives particularly interesting for researchers exploring electron-deficient aromatic systems. Additionally, the carbaldehyde group at the 3-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

Recent studies have highlighted the potential of indazole-based compounds as building blocks for drug discovery. For instance, researchers have investigated the anti-inflammatory and antioxidant properties of indazoles, suggesting their potential use in developing new therapeutic agents. The nitro group in CAS No. 1289059-18-2 may enhance these properties by modulating the electronic environment of the molecule, making it a promising candidate for further pharmacological studies.

In terms of synthesis, indazoles can be prepared through various methods, including condensation reactions between o-amino phenols and aldehydes or ketones. The specific substitution pattern of 1-methyl and nitro groups in this compound suggests that it could be synthesized via a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The exact synthetic pathway would depend on the availability of starting materials and the desired regioselectivity.

The structural features of CAS No. 1289059-18-2 also make it a valuable substrate for exploring photochemical reactions. Indazoles are known to exhibit interesting photophysical properties, and the presence of electron-withdrawing groups like nitro can enhance their absorption characteristics. This makes them potential candidates for applications in optoelectronic materials or as sensitizers in photovoltaic devices.

In conclusion, 1-methyl-nitro-indazolium-aldehydes, represented by CAS No. 1289059-18-2, are versatile compounds with a wide range of potential applications. Their unique structure combines functional groups that offer both electronic diversity and opportunities for further chemical modification. As research continues to uncover their properties and potential uses, this compound stands out as an important building block in modern organic chemistry.